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Cat. No.: B119236 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of D-Mannono-1,4-

lactone

For Researchers, Scientists, and Drug Development Professionals

Abstract
D-Mannono-1,4-lactone, a cyclic ester derivative of D-mannonic acid, is a carbohydrate of

significant interest in biochemistry, pharmaceutical sciences, and synthetic chemistry.[1][2] Its

role as a key intermediate in carbohydrate metabolism, a precursor for synthesizing biologically

active molecules, and its potential applications in drug formulation underscore the need for a

comprehensive understanding of its physicochemical properties.[1][3] This technical guide

provides an in-depth overview of the physical and chemical characteristics of D-Mannono-1,4-

lactone, detailed experimental protocols for its analysis, and a summary of its chemical

reactivity and biological significance.

Physical Properties
D-Mannono-1,4-lactone is typically a white to off-white crystalline solid.[2][4][5] Its physical

properties are critical for its handling, formulation, and application in various experimental

settings. While extensive quantitative data for all solvents and conditions are not universally

available, the core properties have been established.[1]

Core Physicochemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b119236?utm_src=pdf-interest
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_and_Stability_of_D_Mannono_1_4_lactone.pdf
https://www.chemimpex.com/products/32330
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_and_Stability_of_D_Mannono_1_4_lactone.pdf
https://cymitquimica.com/cas/26301-79-1/
https://www.chemimpex.com/products/32330
https://www.tcichemicals.com/MX/en/p/M0958
https://www.guidechem.com/encyclopedia/d-mannono-1-4-lactone-dic294391.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_and_Stability_of_D_Mannono_1_4_lactone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The fundamental physical and chemical identifiers for D-Mannono-1,4-lactone are summarized

below.

Property Value Reference(s)

Molecular Formula C₆H₁₀O₆ [1][2][6][7]

Molecular Weight 178.14 g/mol [1][2][6][7]

Appearance
White to almost white

crystalline powder
[2][4][5]

Melting Point
151-156°C; other sources

report ranges up to 190°C
[1][2][4][6]

Specific Optical Rotation
[α]²⁰D = +50° to +54° (c=2-3,

H₂O)
[2][4]

CAS Registry Number 26301-79-1 [2][6][7]

Solubility Profile
Qualitative assessments describe D-Mannono-1,4-lactone as soluble in water and Dimethyl

Sulfoxide (DMSO).[1] One source notes its water solubility as "within almost transparency,"

indicating good aqueous solubility.[4][5][8] However, specific quantitative solubility data (e.g.,

g/100 mL) across a range of solvents and temperatures is not widely reported in the literature.

[1]

Solvent Qualitative Solubility

Water Soluble

Dimethyl Sulfoxide (DMSO) Soluble

Ethanol Soluble (used for crystallization)[9]

Chemical Properties and Reactivity
D-Mannono-1,4-lactone is a polyhydroxy γ-lactone whose reactivity is governed by its cyclic

ester and multiple hydroxyl functional groups.[3][9] The equilibrium between the lactone and its
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open-chain hydroxy acid form (D-mannonic acid) is pH-dependent, with the five-membered

lactone ring being thermodynamically favored under neutral to slightly acidic conditions.[10]

Key Chemical Reactions
The primary reactions involving D-Mannono-1,4-lactone include hydrolysis, reduction, and

oxidation.

Reaction Type Reagents
Major
Product(s)

Description Reference(s)

Hydrolysis
Water (acid or

base catalyzed)
D-Mannonic acid

The lactone ring

opens to form

the

corresponding

carboxylic acid.

[10]

Reduction

Sodium

borohydride

(NaBH₄)

D-Mannitol, D-

Mannose

The lactone

carbonyl is

reduced to an

alcohol.

[9][10]

Oxidation
Bromine water,

Nitric acid
D-Mannonic acid

The lactone can

be formed from

D-mannose via

oxidation and

can be further

oxidized.

[9]

Lactonization
Heat, Acidic

conditions

D-Mannono-1,4-

lactone

Intramolecular

cyclization of D-

mannonic acid

forms the stable

five-membered

γ-lactone.

[9][10]
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Accurate determination of physicochemical properties is essential for quality control and

research applications. The following are standard methodologies for key analytical procedures.

Determination of Melting Point (Capillary Method)
This protocol describes the use of a modern digital melting point apparatus.

Objective: To determine the melting range of a solid sample of D-Mannono-1,4-lactone.

Materials: D-Mannono-1,4-lactone (dry, powdered), capillary tubes (sealed at one end),

digital melting point apparatus (e.g., DigiMelt, Mel-Temp).[11][12]

Procedure:

Sample Preparation: Ensure the sample is completely dry and has a fine, powdered

consistency.[13]

Capillary Loading: Press the open end of a capillary tube into the sample powder, trapping

a small amount. Invert the tube and tap it gently on a hard surface to compact the sample

into a 2-3 mm column at the sealed end.[11][12]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting

point apparatus.[11]

Rapid Determination (Optional): If the approximate melting point is unknown, perform a

fast scan (e.g., 10-20 °C/min ramp rate) to find a rough range.[11]

Accurate Determination: For a precise measurement, set the apparatus to ramp the

temperature slowly (1-2 °C/min) starting from about 10-15 °C below the expected melting

point.[11][12]

Observation: Observe the sample through the magnifying lens. Record the temperature at

which the first drop of liquid appears (onset of melting) and the temperature at which the

entire sample becomes a clear liquid (completion of melting). This range is the melting

point.[12]

Purity Check: A sharp melting range (0.5-1.0°C) typically indicates a high-purity substance,

while a broad range suggests the presence of impurities.[12][14]
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Determination of Aqueous Solubility (Shake-Flask
Method)
This method determines the equilibrium solubility of a compound in a specific solvent.[15]

Objective: To quantitatively determine the solubility of D-Mannono-1,4-lactone in water at a

controlled temperature.

Materials: D-Mannono-1,4-lactone, distilled or deionized water, thermostatically controlled

shaker or water bath, analytical balance, centrifuge, volumetric flasks, pipettes, HPLC

system with a suitable detector (e.g., Refractive Index).[1]

Procedure:

Sample Preparation: Add an excess amount of D-Mannono-1,4-lactone to a known volume

of water in a sealed flask to create a slurry. Ensure undissolved solid is clearly visible.[1]

Equilibration: Place the flask in a thermostatically controlled shaker set to the desired

temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (typically 24-48 hours)

to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the suspension to settle. Centrifuge an aliquot

of the mixture to pellet the remaining solid.

Sample Analysis: Carefully withdraw a known volume of the clear supernatant. Dilute the

sample quantitatively with the solvent (water).

Quantification: Analyze the concentration of the diluted sample using a pre-calibrated

HPLC method.

Calculation: Calculate the original concentration in the saturated solution to determine the

solubility, typically expressed in mg/mL or mol/L.

Synthesis and Chemical Reactivity Pathways
The most common laboratory and industrial synthesis of D-Mannono-1,4-lactone involves the

oxidation of D-mannose.[9][10] This process is followed by an intramolecular cyclization
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(lactonization) to form the thermodynamically stable five-membered ring.[10]

Starting Material
Reaction Steps

Final Product

D-Mannose Oxidation

 Bromine Water (Br₂/H₂O)
 or Nitric Acid (HNO₃) Intramolecular

Cyclization (Lactonization)

 Forms D-Mannonic Acid
 (Intermediate) D-Mannono-1,4-lactone Heat / Acidic pH 

Reaction Products

D-Mannono-1,4-lactone

D-Mannonic Acid

Hydrolysis
(H₂O, H⁺/OH⁻)

D-Mannitol

Reduction
(e.g., NaBH₄)

D-Mannose

Reduction
(e.g., NaBH₄)

Lactonization
(Heat, H⁺)

D-Mannose

D-Mannonic Acid

Aldohexose
Dehydrogenase

D-Mannono-1,4-lactone

Spontaneous/
Enzymatic Lactonization

2-keto-3-deoxy-D-gluconate

Mannonnate
DehydrataseHydrolysis

Further Metabolism
(e.g., ED Pathway)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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